Cas no 946773-98-4 (2-(3,4-Difluorophenoxy)-5-methylaniline)

• Product Name: 2-(3,4-Difluorophenoxy)-5-methylaniline
• CAS No: 946773-98-4
• MF: C₁₃H₁₁F₂NO
• MW: 235.229350328445
• CID: 3158691
• PubChem ID: 26189516
• Update Time: 2025-04-21

2-(3,4-Difluorophenoxy)-5-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Difluorophenoxy)-5-methylaniline
• 946773-98-4
• SB80786
• AKOS005852367

• Inchi： 1S/C13H11F2NO/c1-8-2-5-13(12(16)6-8)17-9-3-4-10(14)11(15)7-9/h2-7H,16H2,1H3
• InChI Key： QSJQLGRUKMCQCK-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)OC1C=CC(C)=CC=1N)F

Computed Properties

• Exact Mass: 235.08087030Da
• Monoisotopic Mass: 235.08087030Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.3Ų